Cas no 1227607-75-1 (2-Methoxy-5-(pyridin-4-yl)pyridine-3-acetonitrile)

• Product Name: 2-Methoxy-5-(pyridin-4-yl)pyridine-3-acetonitrile
• CAS No: 1227607-75-1
• MF: C₁₃H₁₁N₃O
• MW: 225.245942354202
• CID: 4801058
• Update Time: 2023-08-17

2-Methoxy-5-(pyridin-4-yl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-5-(pyridin-4-yl)pyridine-3-acetonitrile
• 2-Methoxy-5-(pyridin-4-yl)pyridine-3-acetonitrile

• Inchi： 1S/C13H11N3O/c1-17-13-11(2-5-14)8-12(9-16-13)10-3-6-15-7-4-10/h3-4,6-9H,2H2,1H3
• InChI Key： XVTGSKNHIRWXTN-UHFFFAOYSA-N
• SMILES： O(C)C1C(CC#N)=CC(=CN=1)C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 280
• XLogP3: 1.4
• Topological Polar Surface Area: 58.8